Cas no 2306269-49-6 (tert-butyl 5-methyl-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate)

• Product Name: tert-butyl 5-methyl-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate
• CAS No: 2306269-49-6
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5290873
• Update Time: 2026-03-10

tert-butyl 5-methyl-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine-1-carboxylic acid, octahydro-5-methyl-, 1,1-dimethylethyl ester
• tert-butyl 5-methyl-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-5-10-9-14(4)7-6-11(10)15/h10-11H,5-9H2,1-4H3
• InChI Key： HLWCYSDJNMWINP-UHFFFAOYSA-N
• SMILES： C1N(C)CCC2N(C(OC(C)(C)C)=O)CCC12

Additional information on tert-butyl 5-methyl-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate

Comprehensive Analysis of tert-butyl 5-methyl-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate (CAS No. 2306269-49-6)

The compound tert-butyl 5-methyl-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate (CAS No. 2306269-49-6) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This heterocyclic compound features a unique pyrrolo[3,2-c]pyridine core, which is increasingly recognized for its versatility in drug discovery. Researchers are particularly interested in its Boc-protected amine functionality, a critical feature for peptide synthesis and medicinal chemistry applications.

In recent years, the demand for tert-butyl carbamate derivatives like this compound has surged due to their role in prodrug development and targeted drug delivery systems. The 5-methyl substitution on the hexahydropyrrolopyridine scaffold enhances its metabolic stability, making it a valuable building block for CNS-active compounds. This aligns with current industry trends focusing on blood-brain barrier penetration and neuropharmacology.

The synthetic utility of CAS 2306269-49-6 extends to asymmetric catalysis and chiral auxiliary applications. Its 3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine structure provides multiple sites for structure-activity relationship (SAR) studies, particularly in GPCR-targeted therapeutics. The compound's tert-butoxycarbonyl (Boc) group offers excellent protection for secondary amines during multi-step syntheses, a feature highly valued in combinatorial chemistry.

From a green chemistry perspective, this compound demonstrates advantages in atom economy compared to traditional protecting group strategies. The pharmaceutical industry's shift toward sustainable synthesis has increased interest in such Boc-protected intermediates. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical research applications.

The pyrrolopyridine moiety in this compound shows remarkable similarity to several FDA-approved drugs, particularly in the antiviral and neuroprotective categories. This structural resemblance has sparked investigations into its potential as a scaffold hopping candidate for drug repurposing initiatives. Computational studies suggest favorable ADME properties, with particular attention to its logP value and hydrogen bond acceptor/donor count.

In material science applications, the tert-butyl 5-methyl-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate demonstrates potential as a ligand precursor for transition metal complexes. Its bicyclic nitrogen heterocycle can coordinate with various metals, offering opportunities in catalysis and coordination polymers. Recent patent literature reveals growing interest in such structures for organic electronic materials.

The stability profile of CAS 2306269-49-6 under various conditions has been thoroughly investigated. It shows excellent thermal stability up to 150°C and maintains integrity in pH ranges from 3 to 9, making it suitable for diverse formulation development processes. These characteristics address common formulation challenges in oral bioavailability enhancement strategies.

Current research trends highlight the compound's potential in fragment-based drug discovery. Its molecular weight (254.35 g/mol) and rotatable bond count (2) fall within ideal ranges for lead optimization programs. The sp3-rich character of the hexahydropyrrolopyridine system contributes to improved solubility compared to flat aromatic systems, addressing a key challenge in modern drug design.

From a regulatory standpoint, tert-butyl 5-methyl-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate presents no significant safety concerns in standard laboratory handling. Proper personal protective equipment (PPE) and standard chemical hygiene practices are sufficient for its manipulation. The compound's non-hygroscopic nature simplifies storage requirements compared to many nitrogen heterocycles.

The future outlook for this compound appears promising, particularly in precision medicine applications. Its structural features align well with current demands for selective kinase inhibitors and epigenetic modulators. As the pharmaceutical industry continues to explore underexplored chemical space, compounds like CAS 2306269-49-6 will likely play increasingly important roles in innovative therapeutic development.